Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate

• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol
• IUPAC Name: ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate
• InChI: InChI=1S/C18H19NO5/c1-3-23-16-8-6-5-7-13(16)17(21)19-12-9-10-15(20)14(11-12)18(22)24-4-2/h5-11,20H,3-4H2,1-2H3,(H,19,21)
• InChI Key: ZSMDYMDVEQMICU-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)O)C(=O)OCC

Description

Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate, also known as EBAHB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EBAHB is a white crystalline powder that is soluble in organic solvents and exhibits excellent thermal stability.

Mechanism of Action

The mechanism of action of Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate is not fully understood. However, it is believed that Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate exerts its anti-inflammatory and antioxidant effects by scavenging reactive oxygen species (ROS) and inhibiting the activity of pro-inflammatory enzymes such as cyclooxygenase-2 (COX-2).
Biochemical and Physiological Effects:
Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate can inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate has also been shown to reduce the levels of ROS and malondialdehyde (MDA), which are markers of oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate in lab experiments is its excellent thermal stability, which makes it suitable for use in high-temperature reactions. Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of using Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several potential future directions for research on Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate. One area of interest is the development of Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate-based photodynamic therapy for cancer treatment. Another potential area of research is the use of Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate as a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis. Additionally, further studies are needed to fully understand the mechanism of action of Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate and its potential applications in other scientific fields.

Synthesis Methods

Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate can be synthesized via a two-step reaction process. The first step involves the reaction of 2-ethoxybenzoic acid with thionyl chloride to form 2-ethoxybenzoyl chloride. In the second step, 2-ethoxybenzoyl chloride is reacted with 5-amino-2-hydroxybenzoic acid ethyl ester in the presence of triethylamine to form Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate.

Scientific Research Applications

Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate has been studied extensively for its potential applications in various scientific fields. One of the primary applications of Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate is in the field of medicine, where it has been shown to exhibit anti-inflammatory and antioxidant properties. Ethyl 5-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoate has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.